N-(4-(2-((3-chloro-2-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-[2-(3-chloro-2-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C18H15ClN4O3S/c1-10-13(19)5-2-6-14(10)22-15(24)8-11-9-27-18(21-11)23-17(26)12-4-3-7-20-16(12)25/h2-7,9H,8H2,1H3,(H,20,25)(H,22,24)(H,21,23,26)
• InChI Key: IPBQMTUJWZFDCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CC2=CSC(=N2)NC(=O)C3=CC=CNC3=O
• Molecular Formula: C18H15ClN4O3S
• Molecular Weight: 402.9 g/mol

Description

N-(4-(2-((3-chloro-2-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H15ClN4O3S and its molecular weight is 402.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Researchers have been focusing on the synthesis of new 2,5-diamino-1,3-thiazole and 2-thiohydantoin derivatives through the condensation of N-(2-Aryl-1-chloro-2-oxoethyl) carboxamides with thioureas. These reactions follow the Hantzsch reaction scheme and yield compounds that could undergo further transformations to produce substituted 2-thiohydantoins, showcasing the compound's role in the development of new heterocyclic compounds with potential biological activities (Balya et al., 2008).

Utility in Heterocyclic Synthesis

The compound and its derivatives have been utilized in the synthesis of various heterocyclic frameworks. For example, the utility of enaminonitriles in heterocyclic synthesis has been demonstrated, with the synthesis of new pyrazole, pyridine, and pyrimidine derivatives. This illustrates the compound's versatility and utility in creating diverse heterocyclic structures with potential for further pharmacological exploration (Fadda et al., 2012).

Antimicrobial and Biological Activities

The synthesis of novel compounds based on thiazol-2-yl and dihydropyridine motifs has been explored for antimicrobial and biological activities. For instance, compounds with a thiazolo[5,4-d]pyrimidine structure have shown molluscicidal properties, indicating potential applications in controlling schistosomiasis (El-bayouki & Basyouni, 1988). Moreover, derivatives incorporating the thiazolidinone and quinazolinone structures have been synthesized and evaluated for their antimicrobial properties, underscoring the compound's relevance in the search for new antimicrobial agents (Desai, Dodiya, & Shihora, 2011).

Application in Organic Synthesis

The compound also plays a significant role in organic synthesis, serving as a precursor or intermediate in the synthesis of complex molecules. This includes its use in asymmetric synthesis, showcasing its importance in the development of enantiomerically pure compounds for various applications, including pharmaceuticals (Boggs et al., 2007).

Mechanism of Action

Target of action

Compounds with similar structures, such as thiazole derivatives, have been found to exhibit antibacterial activity .

Mode of action

Thiazole derivatives are known to interact with bacterial cells, disrupting their growth and proliferation .

Biochemical pathways

Thiazole derivatives have been found to interfere with bacterial cell wall synthesis and protein production .

Result of action

Similar compounds have been found to exhibit antibacterial activity .